4-Methyl-1-phenyl-2-pentanone
4-Methyl-1-phenyl-2-pentanone
4-Methyl-1-phenyl-2-pentanone, also known as benzyl isobutyl ketone or fema 2740, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 4-Methyl-1-phenyl-2-pentanone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 4-methyl-1-phenyl-2-pentanone is primarily located in the membrane (predicted from logP). 4-Methyl-1-phenyl-2-pentanone has a sweet, spice, and woody taste.
Brand Name:
Vulcanchem
CAS No.:
5349-62-2
VCID:
VC0109184
InChI:
InChI=1S/C12H16O/c1-10(2)8-12(13)9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
SMILES:
CC(C)CC(=O)CC1=CC=CC=C1
Molecular Formula:
C12H16O
Molecular Weight:
176.25 g/mol
4-Methyl-1-phenyl-2-pentanone
CAS No.: 5349-62-2
Reference Standards
VCID: VC0109184
Molecular Formula: C12H16O
Molecular Weight: 176.25 g/mol
| CAS No. | 5349-62-2 |
|---|---|
| Product Name | 4-Methyl-1-phenyl-2-pentanone |
| Molecular Formula | C12H16O |
| Molecular Weight | 176.25 g/mol |
| IUPAC Name | 4-methyl-1-phenylpentan-2-one |
| Standard InChI | InChI=1S/C12H16O/c1-10(2)8-12(13)9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3 |
| Standard InChIKey | DTYGTEGDVPAKDA-UHFFFAOYSA-N |
| SMILES | CC(C)CC(=O)CC1=CC=CC=C1 |
| Canonical SMILES | CC(C)CC(=O)CC1=CC=CC=C1 |
| Density | d4 0.97 0.940-0.949 |
| Physical Description | colourless oily liquid with a sweet, woody, spicy, burnt sugar odou |
| Description | 4-Methyl-1-phenyl-2-pentanone, also known as benzyl isobutyl ketone or fema 2740, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 4-Methyl-1-phenyl-2-pentanone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 4-methyl-1-phenyl-2-pentanone is primarily located in the membrane (predicted from logP). 4-Methyl-1-phenyl-2-pentanone has a sweet, spice, and woody taste. |
| Solubility | insoluble in water, soluble in organic solvents, oils miscible at room temperature (in ethanol) |
| Synonyms | Benzyl Isobutyl Ketone; Isobutyl Benzyl Ketone; NSC 1268; |
| PubChem Compound | 219672 |
| Last Modified | Nov 11 2021 |
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